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Compound of Interest

Compound Name: 2-Octyn-1-ol

Cat. No.: B148842

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemicals like 2-Octyn-1-ol are paramount for ensuring laboratory
safety and environmental compliance. This guide provides essential, immediate safety and
logistical information, including a step-by-step operational plan for the appropriate disposal of
2-Octyn-1-ol.

Immediate Safety and Handling Precautions

2-Octyn-1-ol is a combustible liquid that can cause skin and serious eye irritation.[1] It is
harmful if swallowed.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): When handling 2-Octyn-1-ol, the following PPE is
required:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]
» Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are necessary.[2][3]

» Respiratory Protection: Use only in a well-ventilated area or a chemical fume hood.[2][4] If
exposure limits are exceeded, a full-face respirator may be required.[2]

Storage and Handling:

o Store in a cool, well-ventilated place away from heat, sparks, open flames, and hot surfaces.

[516]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b148842?utm_src=pdf-interest
https://www.benchchem.com/product/b148842?utm_src=pdf-body
https://www.benchchem.com/product/b148842?utm_src=pdf-body
https://www.benchchem.com/product/b148842?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octyn-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octyn-1-ol
https://www.benchchem.com/product/b148842?utm_src=pdf-body
https://www.echemi.com/sds/2-octyn-1-ol-pd181109110468.html
https://www.echemi.com/sds/2-octyn-1-ol-pd181109110468.html
https://www.benchchem.com/pdf/Proper_Disposal_of_preQ1_alkyne_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/2-octyn-1-ol-pd181109110468.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.echemi.com/sds/2-octyn-1-ol-pd181109110468.html
https://www.tcichemicals.com/OP/en/p/O0493
https://www.flinnsci.com/sds_560-2-octanol/sds_560/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly closed.[2][5]

» Avoid contact with strong oxidizing agents and heavy metal salts, as terminal alkynes can
form explosive metal acetylides.[3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Octyn-1-ol, essential for safe
handling and disposal planning.

Property Value

Molecular Formula CsH140

Molecular Weight 126.20 g/mol [1]
Boiling Point 76-78 °C at 2 mmHg
Density 0.880 g/mL at 25 °C
Flash Point 91 °C (195.8 °F)[7]
Storage Class Combustible liquids

Step-by-Step Disposal Protocol

The proper disposal of 2-Octyn-1-ol requires treating it as hazardous waste. Never dispose of
it down the drain or in regular trash.[3][8][9]

1. Waste Segregation:

o Collect all waste contaminated with 2-Octyn-1-ol in a designated, leak-proof hazardous
waste container.[3]

e Segregate solid waste (contaminated gloves, pipette tips, paper towels) from liquid waste
(unused solutions, reaction mixtures).[3][10]

e Crucially, do not mix 2-Octyn-1-ol waste with heavy metal waste to prevent the formation of
explosive acetylides.[3]
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2. Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name, "2-Octyn-1-ol".[4][10]

e Include the date of waste accumulation.[11]

3. Spill Management:

 In case of a spill, evacuate the area and ensure it is well-ventilated.[3]

e Use an inert absorbent material, such as vermiculite or sand, to contain the spill.[3][6]

e Collect the absorbed material using non-sparking tools and place it in a labeled hazardous
waste container.[3]

4. Final Disposal:
o Once the waste container is full (typically three-quarters capacity), seal it securely.[3]

o Arrange for pickup by your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal service.[3][4] All hazardous waste must be disposed
of through an approved waste disposal plant.[5][12]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Octyn-1-ol
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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